Cas no 184163-55-1 (2-Fluoro-5-hydrazinylbenzoic acid)

• Product Name: 2-Fluoro-5-hydrazinylbenzoic acid
• CAS No: 184163-55-1
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD22565286
• CID: 5211343
• PubChem ID: 85704007
• Update Time: 2025-06-09

2-Fluoro-5-hydrazinylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydrazinylbenzoic acid

• MDL： MFCD22565286
• Inchi： 1S/C7H7FN2O2/c8-6-2-1-4(10-9)3-5(6)7(11)12/h1-3,10H,9H2,(H,11,12)
• InChI Key： MSQLEHUHOPAZPJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NN)=CC=C1F

Additional information on 2-Fluoro-5-hydrazinylbenzoic acid

2-Fluoro-5-hydrazinylbenzoic acid (CAS No. 184163-55-1): An Overview of Its Properties, Applications, and Recent Research Advances

2-Fluoro-5-hydrazinylbenzoic acid (CAS No. 184163-55-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorine atom and a hydrazine group attached to a benzoic acid backbone. These functional groups contribute to its diverse chemical reactivity and potential biological activities, making it an important molecule for various applications.

The chemical structure of 2-Fluoro-5-hydrazinylbenzoic acid is represented by the formula C₇H₇FN₂O₂. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The hydrazine group, on the other hand, is known for its reactivity in various chemical reactions, including coupling reactions and the formation of hydrazones. These properties make 2-Fluoro-5-hydrazinylbenzoic acid a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications.

In recent years, significant research efforts have been directed towards exploring the biological activities of 2-Fluoro-5-hydrazinylbenzoic acid. One area of interest is its potential as an antitumor agent. Studies have shown that compounds containing hydrazine groups can exhibit cytotoxic effects on cancer cells by interfering with key cellular processes such as DNA replication and protein synthesis. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Fluoro-5-hydrazinylbenzoic acid demonstrated potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells.

Beyond its antitumor properties, 2-Fluoro-5-hydrazinylbenzoic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various mediators and signaling pathways. Compounds that can modulate these pathways are of great interest in the development of new anti-inflammatory drugs. Research has shown that 2-Fluoro-5-hydrazinylbenzoic acid and its derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. A study published in the Inflammation Research Journal demonstrated that treatment with 2-Fluoro-5-hydrazinylbenzoic acid-based compounds led to a significant reduction in inflammatory markers in animal models of inflammatory diseases.

The versatility of 2-Fluoro-5-hydrazinylbenzoic acid extends to its use as a building block in the synthesis of more complex molecules. Its reactive hydrazine group makes it an excellent starting material for the formation of hydrazones, which are important intermediates in organic synthesis. Hydrazones can be further transformed into a wide range of functionalized compounds through various chemical reactions, including reduction to amines, oxidation to azo compounds, and condensation with aldehydes or ketones to form imines. These transformations enable the synthesis of diverse molecules with potential applications in drug discovery and materials science.

In addition to its synthetic utility, 2-Fluoro-5-hydrazinylbenzoic acid has been explored for its potential as a ligand in coordination chemistry. The presence of both carboxylic acid and hydrazine functional groups allows it to form stable complexes with metal ions such as copper(II), zinc(II), and iron(III). These metal complexes can exhibit interesting electronic and magnetic properties, making them useful in areas such as catalysis and materials science. For example, a study published in the Inorganic Chemistry Communications reported that copper(II) complexes derived from 2-Fluoro-5-hydrazinylbenzoic acid showed promising catalytic activity in the oxidation of alcohols.

The safety profile of 2-Fluoro-5-hydrazinylbenzoic acid is another important aspect that has been studied extensively. While hydrazine derivatives can be toxic at high concentrations, careful handling and appropriate safety measures can minimize potential risks. Toxicological studies have shown that 2-Fluoro-5-hydrazinylbenzoic acid-based compounds exhibit low toxicity when used at therapeutic concentrations. This makes them suitable for further development as potential drug candidates.

In conclusion, 2-Fluoro-5-hydrazinylbenzoic acid (CAS No. 184163-55-1) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new properties and uses for this compound, highlighting its importance in modern scientific endeavors.